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Compound of Interest

Compound Name: 2-Hydroxy-6-nitrobenzaldehyde

Cat. No.: B090988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Hydroxy-6-nitrobenzaldehyde, bearing the CAS number 16855-08-6, is a valuable aromatic

aldehyde that serves as a pivotal intermediate in various domains of chemical synthesis and

materials science. Its unique trifunctional molecular architecture, featuring hydroxyl, nitro, and

aldehyde moieties on a benzene ring, offers a versatile platform for the construction of complex

organic molecules. This technical guide provides a comprehensive overview of 2-Hydroxy-6-
nitrobenzaldehyde, encompassing its physicochemical properties, detailed synthesis

protocols, and its significant applications, with a particular focus on the development of Schiff

bases and their coordination complexes. The guide further delves into the biological activities of

its derivatives, including their potential as anticancer and antimicrobial agents, and their utility

in catalysis. Experimental protocols and quantitative data are presented in a structured format

to facilitate research and development endeavors.

Physicochemical Properties
2-Hydroxy-6-nitrobenzaldehyde is a pale yellow crystalline solid.[1] Its fundamental

physicochemical properties are summarized in the table below. While some data is derived

from predictive models, experimentally determined values are included where available.
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Property Value Source

CAS Number 16855-08-6 [2]

Molecular Formula C₇H₅NO₄ [2]

Molecular Weight 167.12 g/mol [2]

Melting Point 554-555 °C (predicted) [1]

Boiling Point 294.9 ± 30.0 °C (predicted) [1]

Density 1.500 ± 0.06 g/cm³ (predicted) [1]

pKa 6.57 ± 0.25 (predicted) [1]

Appearance Pale yellow crystalline solid [1]

Storage Temperature Inert atmosphere, 2-8°C

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-Hydroxy-6-
nitrobenzaldehyde. The following are typical spectral data for the compound.

¹H NMR Spectrum: The proton nuclear magnetic resonance spectrum provides information

about the hydrogen atoms in the molecule.

¹³C NMR Spectrum: The carbon-13 nuclear magnetic resonance spectrum reveals the

carbon framework of the molecule.

Infrared (IR) Spectrum: The infrared spectrum shows the characteristic vibrational

frequencies of the functional groups present in the molecule. Key absorptions are expected

for the hydroxyl (O-H), nitro (N-O), and aldehyde (C=O and C-H) groups.

Mass Spectrometry (MS): Mass spectrometry provides information about the mass-to-charge

ratio of the molecule and its fragments, confirming the molecular weight.

UV-Vis Spectrum: The ultraviolet-visible spectrum shows the electronic transitions within the

molecule. Nitroaromatic compounds typically exhibit characteristic absorptions in the UV-Vis
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region. For instance, a comparative analysis of nitrobenzaldehyde isomers shows weak nπ*

transitions around 350 nm and stronger ππ* transitions around 300 nm and 250 nm.[3]

(Note: While the availability of these spectra is documented, specific peak assignments and

spectral images for 2-Hydroxy-6-nitrobenzaldehyde require access to dedicated spectral

databases or original research articles.)

Synthesis of 2-Hydroxy-6-nitrobenzaldehyde
Several synthetic routes to 2-Hydroxy-6-nitrobenzaldehyde have been reported. The choice

of method often depends on the availability of starting materials and the desired scale of the

reaction.

Direct Formylation of m-Nitrophenol (Duff Reaction)
A common method for the synthesis of 2-Hydroxy-6-nitrobenzaldehyde is the Duff formylation

of m-nitrophenol. This reaction introduces a formyl group onto the aromatic ring ortho to the

hydroxyl group.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve m-nitrophenol in glacial acetic acid.

Reagent Addition: Add hexamethylenetetramine and acetic anhydride to the solution.

Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and pour it into

a beaker containing ice water.

Isolation and Purification: The product will precipitate out of the solution. Collect the solid by

filtration, wash with cold water, and recrystallize from a suitable solvent such as ethanol to

obtain pure 2-Hydroxy-6-nitrobenzaldehyde.[4]

Multi-step Synthesis from p-Toluenesulfonic Acid
An alternative, multi-step synthesis allows for regioselective control. This pathway involves

protecting the para position of toluene with a sulfonic acid group, followed by dinitration,
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selective reduction, diazotization, hydrolysis, oxidation, and deprotection.

p-Toluenesulfonic Acid Dinitration
HNO₃/H₂SO₄

Selective Reduction of one Nitro Group
Reducing Agent

Diazotization
NaNO₂/HCl

Hydrolysis to Hydroxyl Group
H₂O, Heat

Oxidation of Methyl to Aldehyde
Oxidizing Agent

Removal of Sulfonic Acid Group
Deprotection

2-Hydroxy-6-nitrobenzaldehyde

Click to download full resolution via product page

Caption: Multi-step synthesis of 2-Hydroxy-6-nitrobenzaldehyde.

Applications in Organic Synthesis: Schiff Bases and
Metal Complexes
2-Hydroxy-6-nitrobenzaldehyde is a key precursor for the synthesis of Schiff bases, which

are formed through the condensation reaction between its aldehyde group and a primary

amine. These Schiff bases are versatile ligands that can coordinate with various metal ions to

form stable complexes.

Synthesis of Schiff Bases
The general procedure for the synthesis of a Schiff base from 2-Hydroxy-6-
nitrobenzaldehyde is as follows:

Dissolution: Dissolve 2-Hydroxy-6-nitrobenzaldehyde in a suitable solvent, such as

ethanol, in a round-bottom flask.

Amine Addition: To this solution, add an equimolar amount of the desired primary amine, also

dissolved in ethanol.

Catalysis: Add a few drops of a catalyst, such as glacial acetic acid, to the reaction mixture.

Reaction: Reflux the mixture for several hours. Monitor the reaction by TLC.

Isolation: Upon completion, cool the reaction mixture. The Schiff base product often

precipitates and can be collected by filtration.

Purification: Recrystallize the crude product from an appropriate solvent to obtain the pure

Schiff base.[5][6]
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Dissolve 2-Hydroxy-6-nitrobenzaldehyde
and Primary Amine in Ethanol Add Glacial Acetic Acid (catalyst) Reflux the Reaction Mixture Monitor by TLC

Reaction Incomplete
Cool to Room Temperature

Reaction Complete
Filter the Precipitated Schiff Base Recrystallize from a Suitable Solvent Pure Schiff Base

Click to download full resolution via product page

Caption: General workflow for the synthesis of Schiff bases.

Metal Complexes of Schiff Bases
Schiff bases derived from 2-Hydroxy-6-nitrobenzaldehyde are excellent chelating agents for

a variety of metal ions. The resulting metal complexes have garnered significant interest due to

their diverse applications in catalysis and materials science.

A common method involves reacting the Schiff base ligand with a metal salt in a suitable

solvent.

Ligand Solution: Dissolve the synthesized Schiff base in a solvent like ethanol or methanol.

Metal Salt Solution: In a separate flask, dissolve the metal salt (e.g., acetate, chloride, or

nitrate salt of Cu(II), Ni(II), Co(II), etc.) in the same solvent.

Complexation: Slowly add the metal salt solution to the ligand solution with constant stirring.

Reaction: The reaction mixture is often heated to reflux for a period to ensure complete

complexation.

Isolation: The resulting metal complex often precipitates from the solution upon cooling. It is

then collected by filtration, washed with the solvent, and dried.

Biological Activities of Derivatives
Derivatives of 2-Hydroxy-6-nitrobenzaldehyde, particularly its Schiff bases and their metal

complexes, have shown promising biological activities, making them interesting candidates for

drug development.

Anticancer Activity
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Schiff bases containing a nitro group have been investigated for their antineoplastic properties.

The mechanism of action is often attributed to the inhibition of critical signaling pathways in

cancer cells. One such pathway is the Epidermal Growth Factor Receptor (EGFR) signaling

pathway, which is frequently overactivated in various cancers, leading to uncontrolled cell

proliferation and survival.[7][8][9][10] Small molecule inhibitors can block the ATP-binding site

of the EGFR tyrosine kinase, thereby inhibiting its activity and downstream signaling.[7]
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Caption: Simplified EGFR signaling pathway and its inhibition.
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Antimicrobial Activity
Schiff base metal complexes often exhibit enhanced antimicrobial activity compared to the free

ligands. This is attributed to the chelation theory, which suggests that the polarity of the metal

ion is reduced upon complexation, increasing the lipophilicity of the complex and facilitating its

penetration through the lipid membrane of microorganisms. Potential mechanisms of

antimicrobial action include inhibition of cell wall synthesis and interference with DNA gyrase.

[11][12][13][14]

Schiff Base Metal Complex

Bacterial Cell Membrane

Penetration

Cell Wall Synthesis Inhibition DNA Gyrase Inhibition

Bacterial Cell Lysis

Click to download full resolution via product page

Caption: Potential mechanisms of antimicrobial action.

Catalytic Applications
Metal complexes of Schiff bases derived from substituted salicylaldehydes are effective

catalysts for various organic transformations, including the oxidation of alcohols. These

complexes can catalyze the selective oxidation of primary alcohols to aldehydes and

secondary alcohols to ketones, often using environmentally benign oxidants like hydrogen

peroxide.[15][16][17][18]
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Catalytic Oxidation of Alcohols
The general workflow for the catalytic oxidation of an alcohol using a Schiff base metal complex

is outlined below.

Mix Alcohol, Solvent, and
Schiff Base Metal Catalyst Add Oxidant (e.g., H₂O₂) Heat the Reaction Mixture Monitor by GC or TLC

Reaction Incomplete
Quench the Reaction

Reaction Complete
Extract the Product Purify by Chromatography Pure Aldehyde or Ketone

Click to download full resolution via product page

Caption: Catalytic oxidation of alcohols workflow.

Conclusion
2-Hydroxy-6-nitrobenzaldehyde is a highly functionalized and versatile chemical intermediate

with significant potential in synthetic chemistry, drug discovery, and materials science. Its ability

to form a wide array of Schiff bases and corresponding metal complexes opens avenues for the

development of novel compounds with tailored biological and catalytic properties. This

technical guide has provided a foundational understanding of this compound, from its

fundamental properties and synthesis to its diverse applications. Further research into the

specific biological mechanisms and catalytic activities of its derivatives is warranted to fully

exploit the potential of this valuable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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